1-{3-[(4-chlorophenyl)thio]propyl}-1H-benzimidazole

• IUPAC Name: 1-[3-(4-chlorophenyl)sulfanylpropyl]benzimidazole
• InChI: InChI=1S/C16H15ClN2S/c17-13-6-8-14(9-7-13)20-11-3-10-19-12-18-15-4-1-2-5-16(15)19/h1-2,4-9,12H,3,10-11H2
• InChI Key: WMXKYZJYEQWRIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CN2CCCSC3=CC=C(C=C3)Cl
• Molecular Formula: C16H15ClN2S
• Molecular Weight: 302.8 g/mol

Description

1-{3-[(4-chlorophenyl)thio]propyl}-1H-benzimidazole, also known as CP-96,345, is a benzimidazole derivative that has been extensively studied for its potential therapeutic applications. This compound has been shown to exhibit a wide range of biological activities, including antipsychotic, anxiolytic, and antidepressant effects.

Mechanism of Action

The exact mechanism of action of 1-{3-[(4-chlorophenyl)thio]propyl}-1H-benzimidazole is not fully understood, but it is believed to act as a selective dopamine D4 receptor antagonist. This receptor is primarily expressed in the prefrontal cortex and has been implicated in the pathophysiology of schizophrenia and other psychiatric disorders. By blocking the activity of this receptor, 1-{3-[(4-chlorophenyl)thio]propyl}-1H-benzimidazole may help to restore the balance of neurotransmitters in the brain, leading to improved symptoms in patients with these disorders.
Biochemical and Physiological Effects
In addition to its effects on dopamine receptors, 1-{3-[(4-chlorophenyl)thio]propyl}-1H-benzimidazole has also been shown to modulate the activity of other neurotransmitter systems, including serotonin and glutamate. It has been demonstrated to increase the levels of these neurotransmitters in certain brain regions, which may contribute to its therapeutic effects. Furthermore, 1-{3-[(4-chlorophenyl)thio]propyl}-1H-benzimidazole has been shown to improve cognitive function and reduce oxidative stress in animal models, suggesting that it may have additional neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-{3-[(4-chlorophenyl)thio]propyl}-1H-benzimidazole is its high selectivity for dopamine D4 receptors, which makes it a valuable tool for studying the function of this receptor in various biological systems. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which may affect its bioavailability and limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-{3-[(4-chlorophenyl)thio]propyl}-1H-benzimidazole. One area of focus could be the development of more potent and selective derivatives of this compound, which may have improved therapeutic efficacy and fewer side effects. Another potential direction could be the investigation of the effects of 1-{3-[(4-chlorophenyl)thio]propyl}-1H-benzimidazole on other neurotransmitter systems and their interactions with dopamine receptors. Furthermore, the potential use of this compound in combination with other drugs or therapies for the treatment of psychiatric disorders could also be explored.

Scientific Research Applications

1-{3-[(4-chlorophenyl)thio]propyl}-1H-benzimidazole has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to exhibit antipsychotic, anxiolytic, and antidepressant effects in animal models, making it a promising candidate for the treatment of schizophrenia, anxiety, and depression.